Cas no 1805567-09-2 (Methyl 3-chloro-2-cyano-6-formylbenzoate)
1805567-09-2 structure
Product Name:Methyl 3-chloro-2-cyano-6-formylbenzoate
CAS No:1805567-09-2
MF:C10H6ClNO3
MW:223.612541675568
CID:4795360
Update Time:2023-08-17
Methyl 3-chloro-2-cyano-6-formylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-chloro-2-cyano-6-formylbenzoate
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- Inchi: 1S/C10H6ClNO3/c1-15-10(14)9-6(5-13)2-3-8(11)7(9)4-12/h2-3,5H,1H3
- InChI Key: BQUVDMSMIKWVFC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C=O)=C(C(=O)OC)C=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 309
- XLogP3: 1.6
- Topological Polar Surface Area: 67.2
Methyl 3-chloro-2-cyano-6-formylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015010030-1g |
Methyl 3-chloro-2-cyano-6-formylbenzoate |
1805567-09-2 | 97% | 1g |
1,504.90 USD | 2021-05-31 |
Methyl 3-chloro-2-cyano-6-formylbenzoate Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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